4-[(4-methylpiperazin-1-yl)sulfonyl]benzamide

• IUPAC Name: 4-(4-methylpiperazin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C12H17N3O3S/c1-14-6-8-15(9-7-14)19(17,18)11-4-2-10(3-5-11)12(13)16/h2-5H,6-9H2,1H3,(H2,13,16)
• InChI Key: DGYBGNBRDCUNEP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N
• Molecular Formula: C12H17N3O3S
• Molecular Weight: 283.35 g/mol

Description

4-[(4-methylpiperazin-1-yl)sulfonyl]benzamide is a chemical compound with the molecular formula C11H17N3O2S. It is also known by other names such as 4-[(4-methyl-1-piperazinyl)sulfonyl]aniline. The average mass of this compound is 255.337 Da and the monoisotopic mass is 255.104141 Da.

Molecular Structure Analysis

The molecular structure of 4-[(4-methylpiperazin-1-yl)sulfonyl]benzamide consists of a benzamide group attached to a sulfonyl group, which is further connected to a 4-methylpiperazine ring. This structure can be represented by the InChI code: 1S/C11H17N3O2S/c1-13-6-8-14(9-7-13)17(15,16)11-4-2-10(12)3-5-11/h2-5H,6-9,12H2,1H3.

Physical And Chemical Properties Analysis

4-[(4-methylpiperazin-1-yl)sulfonyl]benzamide is a solid at room temperature. It has a molecular weight of 255.34. The compound should be stored in a dark place, sealed, and at room temperature.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm to health. Specific hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.